Cas no 2138174-43-1 (Ethyl 3-(3-amino-5-bromo-2-methylphenyl)prop-2-ynoate)

• Product Name: Ethyl 3-(3-amino-5-bromo-2-methylphenyl)prop-2-ynoate
• CAS No: 2138174-43-1
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 6564430
• PubChem ID: 165840907
• Update Time: 2025-10-31

Ethyl 3-(3-amino-5-bromo-2-methylphenyl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(3-amino-5-bromo-2-methylphenyl)prop-2-ynoate
• EN300-743694
• 2138174-43-1
• Ethyl 3-(3-amino-5-bromo-2-methylphenyl)prop-2-ynoate

• Inchi： 1S/C12H12BrNO2/c1-3-16-12(15)5-4-9-6-10(13)7-11(14)8(9)2/h6-7H,3,14H2,1-2H3
• InChI Key： HLXJRKGPQUBQKF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#CC(=O)OCC)C(C)=C(C=1)N

Computed Properties

• Exact Mass: 281.00514g/mol
• Monoisotopic Mass: 281.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 3-(3-amino-5-bromo-2-methylphenyl)prop-2-ynoate

Ethyl 3-(3-amino-5-bromo-2-methylphenyl)prop-2-ynoate (CAS No. 2138174-43-1): A Comprehensive Overview

Ethyl 3-(3-amino-5-bromo-2-methylphenyl)prop-2-ynoate (CAS No. 2138174-43-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, plays a crucial role in the synthesis of various bioactive molecules. Its molecular structure, featuring a propynoate moiety linked to a phenyl ring with amino and bromo substituents, makes it a versatile intermediate in the creation of novel therapeutic agents.

The compound's significance is further underscored by its potential applications in the development of drugs targeting neurological disorders, cancer, and inflammatory conditions. Recent studies have highlighted its role as a precursor in the synthesis of small-molecule inhibitors that modulate key biological pathways. The presence of both amino and bromo functional groups on the phenyl ring enhances its reactivity, allowing for further chemical modifications that can tailor its pharmacological properties.

In the realm of medicinal chemistry, Ethyl 3-(3-amino-5-bromo-2-methylphenyl)prop-2-ynoate has been explored for its ability to interact with specific enzymes and receptors. For instance, its propynoate group can be utilized to develop compounds that exhibit inhibitory effects on enzymes such as kinases and proteases, which are often overexpressed in diseases like cancer. The bromo substituent, on the other hand, can serve as a handle for further derivatization, enabling the creation of more complex molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry have also facilitated the design of derivatives of Ethyl 3-(3-amino-5-bromo-2-methylphenyl)prop-2-ynoate using molecular modeling techniques. These studies have revealed promising candidates for drug development by predicting their binding modes to target proteins. Such computational approaches not only accelerate the discovery process but also reduce the need for extensive experimental trials, thereby optimizing resource allocation in drug discovery programs.

The compound's versatility extends to its role in material science and polymer chemistry. The propynoate group can participate in various polymerization reactions, leading to the development of novel materials with tailored properties. These materials could find applications in coatings, adhesives, and even advanced biomedical devices. The unique combination of functional groups in Ethyl 3-(3-amino-5-bromo-2-methylphenyl)prop-2-ynoate makes it an attractive candidate for such innovative applications.

In summary, Ethyl 3-(3-amino-5-bromo-2-methylphenyl)prop-2-ynoate (CAS No. 2138174-43-1) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its structural features and reactivity make it an invaluable intermediate in pharmaceutical synthesis, while its applications in material science continue to expand. As research progresses, this compound is expected to contribute further to advancements in drug discovery and material innovation.